Cas no 51415-00-0 (Batatasin I)

• Product Name: Batatasin I
• CAS No: 51415-00-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1571416
• PubChem ID: 442694
• Update Time: 2025-04-21

Batatasin I Chemical and Physical Properties

Names and Identifiers

• 2,5,7-trimethoxyphenanthren-3-ol
• 2,5,7-Trimethoxy-3-phenanthrenol
• 3-Phenanthrenol, 2,5,7-trimethoxy-
• Batatasin I
• 6-hydroxy-2,4,7-trimethoxyphenanthrene
• Batatasin I (12)
• BDBM246494
• 3-Hydroxy-2,5,7-trimethoxyphenanthrene
• C10246
• Q27105919
• 26K4DP7BUA
• UNII-26K4DP7BUA
• AKOS028111423
• HY-N0940
• CHEBI:2996
• 51415-00-0
• CS-0015471
• DTXSID00199403
• CHEMBL5286812
• Batatasin I
• DB-226838
• G15883

• Inchi： 1S/C17H16O4/c1-19-12-6-11-5-4-10-7-15(20-2)14(18)9-13(10)17(11)16(8-12)21-3/h4-9,18H,1-3H3
• InChI Key： KGYHMWVRKYFQQR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C2C=CC3C=C(C(=CC=3C2=1)O)OC)OC

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 493.7±40.0 °C at 760 mmHg
• Flash Point: 252.4±27.3 °C
• PSA: 47.92
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Batatasin I Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols